Cas no 858134-23-3 (Vialinin A)

Vialinin a (terrestrin a) is a p-terphenyl compound with strong antioxidant properties Vialinin a (terrestrin a) is a TNF- α, Usp4, usp5 and SENP1 are effective inhibitors of specific protease 1 Vialinin a (terrestrin a) can be used in autoimmune diseases and cancer research
Vialinin A structure
Vialinin A structure
Product Name:Vialinin A
CAS No:858134-23-3
Molecular Formula:C34H26O8
Molecular Weight:562.565450191498
CID:1005193
PubChem ID:11563133

Vialinin A Properties

Names and Identifiers

    • TERRESTRIN A
    • VIALININ A
    • 1,1′-(4,4′′,5′,6′-Tetrahydroxy[1,1′:4′,1′′-terphenyl]-2′,3′-diyl) dibenzeneacetate (ACI)
    • Benzeneacetic acid, 4,4′′,5′,6′-tetrahydroxy[1,1′:4′,1′′-terphenyl]-2′,3′-diyl ester (9CI)
    • CS-0027883
    • Q27089142
    • 4,4'',5',6'-Tetrahydroxy[1,1':4',1''-terphenyl]-2',3'-diyl ester benzeneacetic acid
    • [3,4-dihydroxy-2,5-bis(4-hydroxyphenyl)-6-(2-phenylacetyl)oxyphenyl] 2-phenylacetate
    • GTPL8669
    • DTXSID00468621
    • 1,1'-(4,4'',5',6'-Tetrahydroxy[1,1':4',1''-terphenyl]-2',3'-diyl) benzeneacetic acid ester
    • CHEBI:206839
    • NOJUKCRPSUMHQQ-UHFFFAOYSA-N
    • 858134-23-3
    • CHEMBL2012938
    • AKOS024458452
    • HY-103435
    • BDBM50437693
    • DA-68580
    • G91472
    • GLXC-03639
    • TS-08236
    • InChIKey： NOJUKCRPSUMHQQ-UHFFFAOYSA-N
    • Inchi： 1S/C34H26O8/c35-25-15-11-23(12-16-25)29-31(39)32(40)30(24-13-17-26(36)18-14-24)34(42-28(38)20-22-9-5-2-6-10-22)33(29)41-27(37)19-21-7-3-1-4-8-21/h1-18,35-36,39-40H,19-20H2
    • SMILES： O=C(CC1C=CC=CC=1)OC1C(C2C=CC(O)=CC=2)=C(O)C(O)=C(C2C=CC(O)=CC=2)C=1OC(CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 562.16276778g/mol
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Rotatable Bond Count: 10
  • Monoisotopic Mass: 562.16276778g/mol
  • Heavy Atom Count: 42
  • Complexity: 782
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 6.4
  • Topological Polar Surface Area: 134Ų

Vialinin A Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P008GWN-1mg
Vialinin A
 858134-23-3 ≥95%
1mg
 $138.00 2025-02-24
A2B Chem LLC
AD94359-1mg
Vialinin A
 858134-23-3 ≥95%
1mg
 $82.00 2024-04-19
ChemScence
CS-0027883-1mg
Vialinin A
 858134-23-3
1mg
 $650.0
MedChemExpress
HY-103435-1mg
Vialinin A
 858134-23-3 ≥99.0%
1mg
 ￥3950 2024-04-17
TRC
V757153-2.5mg
Vialinin A
 858134-23-3
2.5mg
 $ 253.00 2023-04-16
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
V912856-5mg
Vialinin A (Terrestrin A)
 858134-23-3 98%
5mg
 ￥5,273.10 2022-08-31
SHENG KE LU SI SHENG WU JI SHU
sc-205539-1 mg
Vialinin A,
 858134-23-3
1mg
 ￥564.00 2023-07-10
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci18780-1mg
Vialinin A
 858134-23-3 98%
1mg
 ￥693.00 2023-09-09

Vialinin A Synthesis

Synthetic Circuit 1

858134-23-3 858134-23-3
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Methanol ,  Chloroform ;  23 °C; 2 h, 23 °C → 50 °C
Reference
Anticancer Activities of Thelephantin O and Vialinin A Isolated from Thelephora aurantiotincta
Norikura, Toshio; et al, Journal of Agricultural and Food Chemistry, 2011, 59(13), 6974-6979

Synthetic Circuit 2

858134-23-3 858134-23-3
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Methanol ,  Dichloromethane ;  30 h, rt
Reference
Studies on natural p-terphenyls: total syntheses of vialinin A and terrestrin B
Ye, Yue Qi; et al, Bioscience, 2010, 74(1), 140-146

Synthetic Circuit 3

858134-23-3 858134-23-3
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Methanol ,  Dichloromethane ;  30 h, rt
Reference
First Total Synthesis of Vialinin A, a Novel and Extremely Potent Inhibitor of TNF-α Production
Ye, Yue Qi; et al, Organic Letters, 2007, 9(21), 4131-4134

Synthetic Circuit 4

1377949-05-7 1377949-05-7
858134-23-3 858134-23-3
Reaction Conditions
1.1 Reagents: 1,2-Ethanedithiol ,  Aluminum chloride Solvents: Nitromethane ;  30 min, -20 °C
1.2 Reagents: Potassium sodium tartrate Solvents: Ethyl acetate ,  Water ;  1 h, 24 °C
Reference
Total Synthesis of Thelephantin O, Vialinin A/Terrestrin A, and Terrestrins B-D
Fujiwara, Kenshu; et al, Journal of Organic Chemistry, 2012, 77(11), 5161-5166

Synthetic Circuit 5

1377948-96-3 1377948-96-3
858134-23-3 858134-23-3
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Platinum dioxide Solvents: Tetrahydrofuran ;  1 h, 24 °C
1.2 Reagents: Butyllithium Solvents: Hexane ;  rt → -78 °C; 1 h, -78 °C
1.3 -78 °C → 0 °C; 17 h, 0 °C
2.1 Reagents: 1,2-Ethanedithiol ,  Aluminum chloride Solvents: Nitromethane ;  30 min, -20 °C
2.2 Reagents: Potassium sodium tartrate Solvents: Ethyl acetate ,  Water ;  1 h, 24 °C
Reference
Total Synthesis of Thelephantin O, Vialinin A/Terrestrin A, and Terrestrins B-D
Fujiwara, Kenshu; et al, Journal of Organic Chemistry, 2012, 77(11), 5161-5166

Synthetic Circuit 6

858134-23-3 858134-23-3
Reaction Conditions
1.1 Solvents: Benzene ;  23 °C; 12 h, reflux
2.1 Reagents: Hydrochloric acid Solvents: Methanol ,  Chloroform ;  23 °C; 2 h, 23 °C → 50 °C
Reference
Anticancer Activities of Thelephantin O and Vialinin A Isolated from Thelephora aurantiotincta
Norikura, Toshio; et al, Journal of Agricultural and Food Chemistry, 2011, 59(13), 6974-6979

Synthetic Circuit 7

858134-23-3 858134-23-3
Reaction Conditions
1.1 Solvents: Benzene ;  12 h, 80 °C; 24 h, 80 °C; 80 °C → rt
2.1 Reagents: Hydrochloric acid Solvents: Methanol ,  Dichloromethane ;  30 h, rt
Reference
Studies on natural p-terphenyls: total syntheses of vialinin A and terrestrin B
Ye, Yue Qi; et al, Bioscience, 2010, 74(1), 140-146

Synthetic Circuit 8

858134-23-3 858134-23-3
Reaction Conditions
1.1 Solvents: Benzene ;  36 h, 80 °C
2.1 Reagents: Hydrochloric acid Solvents: Methanol ,  Dichloromethane ;  30 h, rt
Reference
First Total Synthesis of Vialinin A, a Novel and Extremely Potent Inhibitor of TNF-α Production
Ye, Yue Qi; et al, Organic Letters, 2007, 9(21), 4131-4134

Synthetic Circuit 9

956024-13-8 956024-13-8
858134-23-3 858134-23-3
Reaction Conditions
1.1 Reagents: Sodium dithionite Solvents: Methanol ,  Ethyl acetate ,  Water ;  4 h, rt
1.2 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  20 min, -78 °C
1.3 30 min, -78 °C; 1 h, 0 °C
1.4 Solvents: Water ;  30 min, cooled
2.1 Solvents: Benzene ;  36 h, 80 °C
3.1 Reagents: Hydrochloric acid Solvents: Methanol ,  Dichloromethane ;  30 h, rt
Reference
First Total Synthesis of Vialinin A, a Novel and Extremely Potent Inhibitor of TNF-α Production
Ye, Yue Qi; et al, Organic Letters, 2007, 9(21), 4131-4134

Synthetic Circuit 10

858134-23-3 858134-23-3
Reaction Conditions
1.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone ,  p-Toluenesulfonic acid monohydrate Solvents: Benzene ;  23 °C; 25 min, 23 °C → 50 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water
1.3 Reagents: Hydrogen Catalysts: Platinum dioxide Solvents: Tetrahydrofuran ;  2 h, 23 °C
1.4 Reagents: Butyllithium Solvents: Hexane ;  -78 °C; -78 °C → 0 °C; 1 h, 0 °C
2.1 Solvents: Benzene ;  23 °C; 12 h, reflux
3.1 Reagents: Hydrochloric acid Solvents: Methanol ,  Chloroform ;  23 °C; 2 h, 23 °C → 50 °C
Reference
Anticancer Activities of Thelephantin O and Vialinin A Isolated from Thelephora aurantiotincta
Norikura, Toshio; et al, Journal of Agricultural and Food Chemistry, 2011, 59(13), 6974-6979

Synthetic Circuit 11

858134-23-3 858134-23-3
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 20 min, -78 °C
1.2 -78 °C; 30 min, -78 °C; 60 min, 0 °C
2.1 Solvents: Benzene ;  12 h, 80 °C; 24 h, 80 °C; 80 °C → rt
3.1 Reagents: Hydrochloric acid Solvents: Methanol ,  Dichloromethane ;  30 h, rt
Reference
Studies on natural p-terphenyls: total syntheses of vialinin A and terrestrin B
Ye, Yue Qi; et al, Bioscience, 2010, 74(1), 140-146

Synthetic Circuit 12

1377948-87-2 1377948-87-2
858134-23-3 858134-23-3
Reaction Conditions
1.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone ,  p-Toluenesulfonic acid Solvents: Benzene ;  24 min, 24 °C → 50 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water
2.1 Reagents: Hydrogen Catalysts: Platinum dioxide Solvents: Tetrahydrofuran ;  1 h, 24 °C
2.2 Reagents: Pyridine ,  Hydrogen Solvents: Dichloromethane
3.1 Reagents: 1,2-Ethanedithiol ,  Aluminum chloride Solvents: Nitromethane ;  30 min, -20 °C
3.2 Reagents: Potassium sodium tartrate Solvents: Ethyl acetate ,  Water ;  1 h, 24 °C
Reference
Total Synthesis of Thelephantin O, Vialinin A/Terrestrin A, and Terrestrins B-D
Fujiwara, Kenshu; et al, Journal of Organic Chemistry, 2012, 77(11), 5161-5166

Synthetic Circuit 13

1192062-29-5 1192062-29-5
1377948-89-4 1377948-89-4
858134-23-3 858134-23-3
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ,  Water ;  24 °C; 2 h, reflux
2.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone ,  p-Toluenesulfonic acid Solvents: Benzene ;  24 min, 24 °C → 50 °C
2.2 Reagents: Sodium bicarbonate Solvents: Water
3.1 Reagents: Hydrogen Catalysts: Platinum dioxide Solvents: Tetrahydrofuran ;  1 h, 24 °C
3.2 Reagents: Pyridine ,  Hydrogen Solvents: Dichloromethane
4.1 Reagents: 1,2-Ethanedithiol ,  Aluminum chloride Solvents: Nitromethane ;  30 min, -20 °C
4.2 Reagents: Potassium sodium tartrate Solvents: Ethyl acetate ,  Water ;  1 h, 24 °C
Reference
Total Synthesis of Thelephantin O, Vialinin A/Terrestrin A, and Terrestrins B-D
Fujiwara, Kenshu; et al, Journal of Organic Chemistry, 2012, 77(11), 5161-5166

Synthetic Circuit 14

858134-23-3 858134-23-3
Reaction Conditions
1.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone ,  p-Toluenesulfonic acid Solvents: 1,4-Dioxane ;  2.5 h, 50 °C
2.1 Reagents: Sodium dithionite Solvents: Methanol ,  Ethyl acetate ,  Water ;  4 h, rt
2.2 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  20 min, -78 °C
2.3 30 min, -78 °C; 1 h, 0 °C
2.4 Solvents: Water ;  30 min, cooled
3.1 Solvents: Benzene ;  36 h, 80 °C
4.1 Reagents: Hydrochloric acid Solvents: Methanol ,  Dichloromethane ;  30 h, rt
Reference
First Total Synthesis of Vialinin A, a Novel and Extremely Potent Inhibitor of TNF-α Production
Ye, Yue Qi; et al, Organic Letters, 2007, 9(21), 4131-4134

Synthetic Circuit 15

858134-23-3 858134-23-3
Reaction Conditions
1.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone ,  p-Toluenesulfonic acid monohydrate Solvents: Benzene ;  23 °C; 25 min, 23 °C → 50 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water
2.1 Reagents: Hydrogen Catalysts: Platinum dioxide Solvents: Tetrahydrofuran ;  2 h, 23 °C
3.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone ,  p-Toluenesulfonic acid monohydrate Solvents: Benzene ;  23 °C; 25 min, 23 °C → 50 °C
3.2 Reagents: Sodium bicarbonate Solvents: Water
3.3 Reagents: Hydrogen Catalysts: Platinum dioxide Solvents: Tetrahydrofuran ;  2 h, 23 °C
3.4 Reagents: Butyllithium Solvents: Hexane ;  -78 °C; -78 °C → 0 °C; 1 h, 0 °C
4.1 Solvents: Benzene ;  23 °C; 12 h, reflux
5.1 Reagents: Hydrochloric acid Solvents: Methanol ,  Chloroform ;  23 °C; 2 h, 23 °C → 50 °C
Reference
Anticancer Activities of Thelephantin O and Vialinin A Isolated from Thelephora aurantiotincta
Norikura, Toshio; et al, Journal of Agricultural and Food Chemistry, 2011, 59(13), 6974-6979

Synthetic Circuit 16

858134-23-3 858134-23-3
Reaction Conditions
1.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone ,  p-Toluenesulfonic acid monohydrate Solvents: Benzene ;  2.5 h, 50 °C; cooled
2.1 Reagents: Sodium dithionite Solvents: Methanol ,  Ethyl acetate ,  Water ;  rt; 4 h, rt
3.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 20 min, -78 °C
3.2 -78 °C; 30 min, -78 °C; 60 min, 0 °C
4.1 Solvents: Benzene ;  12 h, 80 °C; 24 h, 80 °C; 80 °C → rt
5.1 Reagents: Hydrochloric acid Solvents: Methanol ,  Dichloromethane ;  30 h, rt
Reference
Studies on natural p-terphenyls: total syntheses of vialinin A and terrestrin B
Ye, Yue Qi; et al, Bioscience, 2010, 74(1), 140-146

Synthetic Circuit 17

956024-13-8 956024-13-8
858134-23-3 858134-23-3
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Platinum dioxide Solvents: Tetrahydrofuran ;  2 h, 23 °C
2.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone ,  p-Toluenesulfonic acid monohydrate Solvents: Benzene ;  23 °C; 25 min, 23 °C → 50 °C
2.2 Reagents: Sodium bicarbonate Solvents: Water
2.3 Reagents: Hydrogen Catalysts: Platinum dioxide Solvents: Tetrahydrofuran ;  2 h, 23 °C
2.4 Reagents: Butyllithium Solvents: Hexane ;  -78 °C; -78 °C → 0 °C; 1 h, 0 °C
3.1 Solvents: Benzene ;  23 °C; 12 h, reflux
4.1 Reagents: Hydrochloric acid Solvents: Methanol ,  Chloroform ;  23 °C; 2 h, 23 °C → 50 °C
Reference
Anticancer Activities of Thelephantin O and Vialinin A Isolated from Thelephora aurantiotincta
Norikura, Toshio; et al, Journal of Agricultural and Food Chemistry, 2011, 59(13), 6974-6979

Synthetic Circuit 18

956024-13-8 956024-13-8
858134-23-3 858134-23-3
Reaction Conditions
1.1 Reagents: Sodium dithionite Solvents: Methanol ,  Ethyl acetate ,  Water ;  rt; 4 h, rt
2.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 20 min, -78 °C
2.2 -78 °C; 30 min, -78 °C; 60 min, 0 °C
3.1 Solvents: Benzene ;  12 h, 80 °C; 24 h, 80 °C; 80 °C → rt
4.1 Reagents: Hydrochloric acid Solvents: Methanol ,  Dichloromethane ;  30 h, rt
Reference
Studies on natural p-terphenyls: total syntheses of vialinin A and terrestrin B
Ye, Yue Qi; et al, Bioscience, 2010, 74(1), 140-146

Synthetic Circuit 19

956024-13-8 956024-13-8
858134-23-3 858134-23-3
Reaction Conditions
1.1 Reagents: Sodium dithionite Solvents: Methanol ,  Ethyl acetate ,  Water ;  4 h, rt
2.1 Reagents: Sodium dithionite Solvents: Methanol ,  Ethyl acetate ,  Water ;  4 h, rt
2.2 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  20 min, -78 °C
2.3 30 min, -78 °C; 1 h, 0 °C
2.4 Solvents: Water ;  30 min, cooled
3.1 Solvents: Benzene ;  36 h, 80 °C
4.1 Reagents: Hydrochloric acid Solvents: Methanol ,  Dichloromethane ;  30 h, rt
Reference
First Total Synthesis of Vialinin A, a Novel and Extremely Potent Inhibitor of TNF-α Production
Ye, Yue Qi; et al, Organic Letters, 2007, 9(21), 4131-4134

Synthetic Circuit 20

124-73-2 124-73-2
1377948-94-1 1377948-94-1
858134-23-3 858134-23-3
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  0 °C; 1 h, 0 °C
1.2 0 °C; 1 h, 0 °C
2.1 Reagents: Potassium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ,  Water ;  24 °C; 2 h, reflux
3.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone ,  p-Toluenesulfonic acid Solvents: Benzene ;  24 min, 24 °C → 50 °C
3.2 Reagents: Sodium bicarbonate Solvents: Water
4.1 Reagents: Hydrogen Catalysts: Platinum dioxide Solvents: Tetrahydrofuran ;  1 h, 24 °C
4.2 Reagents: Pyridine ,  Hydrogen Solvents: Dichloromethane
5.1 Reagents: 1,2-Ethanedithiol ,  Aluminum chloride Solvents: Nitromethane ;  30 min, -20 °C
5.2 Reagents: Potassium sodium tartrate Solvents: Ethyl acetate ,  Water ;  1 h, 24 °C
Reference
Total Synthesis of Thelephantin O, Vialinin A/Terrestrin A, and Terrestrins B-D
Fujiwara, Kenshu; et al, Journal of Organic Chemistry, 2012, 77(11), 5161-5166

Synthetic Circuit 21

159191-56-7 159191-56-7
956024-11-6 956024-11-6
858134-23-3 858134-23-3
Reaction Conditions
1.1 Reagents: Potassium bromide ,  Tripotassium phosphate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ;  26 h, 100 °C
2.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone ,  p-Toluenesulfonic acid Solvents: 1,4-Dioxane ;  2.5 h, 50 °C
3.1 Reagents: Sodium dithionite Solvents: Methanol ,  Ethyl acetate ,  Water ;  4 h, rt
3.2 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  20 min, -78 °C
3.3 30 min, -78 °C; 1 h, 0 °C
3.4 Solvents: Water ;  30 min, cooled
4.1 Solvents: Benzene ;  36 h, 80 °C
5.1 Reagents: Hydrochloric acid Solvents: Methanol ,  Dichloromethane ;  30 h, rt
Reference
First Total Synthesis of Vialinin A, a Novel and Extremely Potent Inhibitor of TNF-α Production
Ye, Yue Qi; et al, Organic Letters, 2007, 9(21), 4131-4134

Synthetic Circuit 22

159191-56-7 159191-56-7
956024-11-6 956024-11-6
858134-23-3 858134-23-3
Reaction Conditions
1.1 Reagents: Cesium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Toluene ;  20 h, 100 °C; cooled
2.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone ,  p-Toluenesulfonic acid monohydrate Solvents: Benzene ;  2.5 h, 50 °C; cooled
3.1 Reagents: Sodium dithionite Solvents: Methanol ,  Ethyl acetate ,  Water ;  rt; 4 h, rt
4.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 20 min, -78 °C
4.2 -78 °C; 30 min, -78 °C; 60 min, 0 °C
5.1 Solvents: Benzene ;  12 h, 80 °C; 24 h, 80 °C; 80 °C → rt
6.1 Reagents: Hydrochloric acid Solvents: Methanol ,  Dichloromethane ;  30 h, rt
Reference
Studies on natural p-terphenyls: total syntheses of vialinin A and terrestrin B
Ye, Yue Qi; et al, Bioscience, 2010, 74(1), 140-146

Synthetic Circuit 23

1192062-29-5 1192062-29-5
956024-11-6 956024-11-6
858134-23-3 858134-23-3
Reaction Conditions
1.1 Reagents: Potassium bromide ,  Tripotassium phosphate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ;  23 °C; 17 h, reflux
2.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone ,  p-Toluenesulfonic acid monohydrate Solvents: Benzene ;  23 °C; 25 min, 23 °C → 50 °C
2.2 Reagents: Sodium bicarbonate Solvents: Water
3.1 Reagents: Hydrogen Catalysts: Platinum dioxide Solvents: Tetrahydrofuran ;  2 h, 23 °C
4.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone ,  p-Toluenesulfonic acid monohydrate Solvents: Benzene ;  23 °C; 25 min, 23 °C → 50 °C
4.2 Reagents: Sodium bicarbonate Solvents: Water
4.3 Reagents: Hydrogen Catalysts: Platinum dioxide Solvents: Tetrahydrofuran ;  2 h, 23 °C
4.4 Reagents: Butyllithium Solvents: Hexane ;  -78 °C; -78 °C → 0 °C; 1 h, 0 °C
5.1 Solvents: Benzene ;  23 °C; 12 h, reflux
6.1 Reagents: Hydrochloric acid Solvents: Methanol ,  Chloroform ;  23 °C; 2 h, 23 °C → 50 °C
Reference
Anticancer Activities of Thelephantin O and Vialinin A Isolated from Thelephora aurantiotincta
Norikura, Toshio; et al, Journal of Agricultural and Food Chemistry, 2011, 59(13), 6974-6979

Synthetic Circuit 24

13057-17-5 13057-17-5
73447-99-1 73447-99-1
858134-23-3 858134-23-3
Reaction Conditions
1.1 Reagents: Monopotassium phosphate ,  Potassium nitrosodisulfonate Solvents: Methanol ,  Water ;  0 °C; 60 min, 0 °C
1.2 Reagents: Hydrogen Catalysts: Platinum dioxide Solvents: Tetrahydrofuran ;  2 h, 24 °C
1.3 Reagents: Sodium hydride Solvents: Dimethylformamide ;  1 h, 0 °C
1.4 0 °C; 20 h, 24 °C
1.5 Reagents: Water
2.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  0 °C; 1 h, 0 °C
2.2 0 °C; 1 h, 0 °C
3.1 Reagents: Potassium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ,  Water ;  24 °C; 2 h, reflux
4.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone ,  p-Toluenesulfonic acid Solvents: Benzene ;  24 min, 24 °C → 50 °C
4.2 Reagents: Sodium bicarbonate Solvents: Water
5.1 Reagents: Hydrogen Catalysts: Platinum dioxide Solvents: Tetrahydrofuran ;  1 h, 24 °C
5.2 Reagents: Butyllithium Solvents: Hexane ;  rt → -78 °C; 1 h, -78 °C
5.3 -78 °C → 0 °C; 17 h, 0 °C
6.1 Reagents: 1,2-Ethanedithiol ,  Aluminum chloride Solvents: Nitromethane ;  30 min, -20 °C
6.2 Reagents: Potassium sodium tartrate Solvents: Ethyl acetate ,  Water ;  1 h, 24 °C
Reference
Total Synthesis of Thelephantin O, Vialinin A/Terrestrin A, and Terrestrins B-D
Fujiwara, Kenshu; et al, Journal of Organic Chemistry, 2012, 77(11), 5161-5166

Synthetic Circuit 25

358-23-6 358-23-6
956024-10-5 956024-10-5
858134-23-3 858134-23-3
Reaction Conditions
1.1 Solvents: Pyridine ;  2.5 h, 0 °C
1.2 Solvents: Water ;  1 h, 0 °C
2.1 Reagents: Potassium bromide ,  Tripotassium phosphate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ;  26 h, 100 °C
3.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone ,  p-Toluenesulfonic acid Solvents: 1,4-Dioxane ;  2.5 h, 50 °C
4.1 Reagents: Sodium dithionite Solvents: Methanol ,  Ethyl acetate ,  Water ;  4 h, rt
4.2 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  20 min, -78 °C
4.3 30 min, -78 °C; 1 h, 0 °C
4.4 Solvents: Water ;  30 min, cooled
5.1 Solvents: Benzene ;  36 h, 80 °C
6.1 Reagents: Hydrochloric acid Solvents: Methanol ,  Dichloromethane ;  30 h, rt
Reference
First Total Synthesis of Vialinin A, a Novel and Extremely Potent Inhibitor of TNF-α Production
Ye, Yue Qi; et al, Organic Letters, 2007, 9(21), 4131-4134

Synthetic Circuit 26

358-23-6 358-23-6
956024-10-5 956024-10-5
858134-23-3 858134-23-3
Reaction Conditions
1.1 Reagents: Pyridine ;  0 °C; 70 min, 0 °C
1.2 Solvents: Water ;  1 h, 0 °C
2.1 Reagents: Potassium bromide ,  Tripotassium phosphate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ;  23 °C; 17 h, reflux
3.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone ,  p-Toluenesulfonic acid monohydrate Solvents: Benzene ;  23 °C; 25 min, 23 °C → 50 °C
3.2 Reagents: Sodium bicarbonate Solvents: Water
4.1 Reagents: Hydrogen Catalysts: Platinum dioxide Solvents: Tetrahydrofuran ;  2 h, 23 °C
5.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone ,  p-Toluenesulfonic acid monohydrate Solvents: Benzene ;  23 °C; 25 min, 23 °C → 50 °C
5.2 Reagents: Sodium bicarbonate Solvents: Water
5.3 Reagents: Hydrogen Catalysts: Platinum dioxide Solvents: Tetrahydrofuran ;  2 h, 23 °C
5.4 Reagents: Butyllithium Solvents: Hexane ;  -78 °C; -78 °C → 0 °C; 1 h, 0 °C
6.1 Solvents: Benzene ;  23 °C; 12 h, reflux
7.1 Reagents: Hydrochloric acid Solvents: Methanol ,  Chloroform ;  23 °C; 2 h, 23 °C → 50 °C
Reference
Anticancer Activities of Thelephantin O and Vialinin A Isolated from Thelephora aurantiotincta
Norikura, Toshio; et al, Journal of Agricultural and Food Chemistry, 2011, 59(13), 6974-6979

Synthetic Circuit 27

358-23-6 358-23-6
956024-10-5 956024-10-5
858134-23-3 858134-23-3
Reaction Conditions
1.1 Reagents: Pyridine Solvents: Pyridine ;  2.5 h, 0 °C
2.1 Reagents: Cesium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Toluene ;  20 h, 100 °C; cooled
3.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone ,  p-Toluenesulfonic acid monohydrate Solvents: Benzene ;  2.5 h, 50 °C; cooled
4.1 Reagents: Sodium dithionite Solvents: Methanol ,  Ethyl acetate ,  Water ;  rt; 4 h, rt
5.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 20 min, -78 °C
5.2 -78 °C; 30 min, -78 °C; 60 min, 0 °C
6.1 Solvents: Benzene ;  12 h, 80 °C; 24 h, 80 °C; 80 °C → rt
7.1 Reagents: Hydrochloric acid Solvents: Methanol ,  Dichloromethane ;  30 h, rt
Reference
Studies on natural p-terphenyls: total syntheses of vialinin A and terrestrin B
Ye, Yue Qi; et al, Bioscience, 2010, 74(1), 140-146

Synthetic Circuit 28

533-73-3 533-73-3
77-76-9 77-76-9
858134-23-3 858134-23-3
Reaction Conditions
1.1 Catalysts: Pyridinium p-toluenesulfonate Solvents: Toluene ;  rt → reflux
1.2 Solvents: Toluene ;  110 min, reflux
2.1 Reagents: Monopotassium phosphate ,  Potassium nitrosodisulfonate Solvents: Methanol ,  Water ;  0 °C; 60 min, 0 °C
2.2 Reagents: Hydrogen Catalysts: Platinum dioxide Solvents: Tetrahydrofuran ;  2 h, 24 °C
2.3 Reagents: Sodium hydride Solvents: Dimethylformamide ;  1 h, 0 °C
2.4 0 °C; 20 h, 24 °C
2.5 Reagents: Water
3.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  0 °C; 1 h, 0 °C
3.2 0 °C; 1 h, 0 °C
4.1 Reagents: Potassium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ,  Water ;  24 °C; 2 h, reflux
5.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone ,  p-Toluenesulfonic acid Solvents: Benzene ;  24 min, 24 °C → 50 °C
5.2 Reagents: Sodium bicarbonate Solvents: Water
6.1 Reagents: Hydrogen Catalysts: Platinum dioxide Solvents: Tetrahydrofuran ;  1 h, 24 °C
6.2 Reagents: Pyridine ,  Hydrogen Solvents: Dichloromethane
7.1 Reagents: 1,2-Ethanedithiol ,  Aluminum chloride Solvents: Nitromethane ;  30 min, -20 °C
7.2 Reagents: Potassium sodium tartrate Solvents: Ethyl acetate ,  Water ;  1 h, 24 °C
Reference
Total Synthesis of Thelephantin O, Vialinin A/Terrestrin A, and Terrestrins B-D
Fujiwara, Kenshu; et al, Journal of Organic Chemistry, 2012, 77(11), 5161-5166

Synthetic Circuit 29

956024-09-2 956024-09-2
858134-23-3 858134-23-3
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  25 min, 0 °C; 1.5 h, 0 °C
1.2 Reagents: Triisopropyl borate ;  50 min, 0 °C
1.3 Reagents: Acetic acid ,  Hydrogen peroxide ;  16 h, 0 °C → rt
1.4 Reagents: Sodium sulfite ,  Ammonium sulfate Solvents: Water
2.1 Solvents: Pyridine ;  2.5 h, 0 °C
2.2 Solvents: Water ;  1 h, 0 °C
3.1 Reagents: Potassium bromide ,  Tripotassium phosphate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ;  26 h, 100 °C
4.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone ,  p-Toluenesulfonic acid Solvents: 1,4-Dioxane ;  2.5 h, 50 °C
5.1 Reagents: Sodium dithionite Solvents: Methanol ,  Ethyl acetate ,  Water ;  4 h, rt
5.2 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  20 min, -78 °C
5.3 30 min, -78 °C; 1 h, 0 °C
5.4 Solvents: Water ;  30 min, cooled
6.1 Solvents: Benzene ;  36 h, 80 °C
7.1 Reagents: Hydrochloric acid Solvents: Methanol ,  Dichloromethane ;  30 h, rt
Reference
First Total Synthesis of Vialinin A, a Novel and Extremely Potent Inhibitor of TNF-α Production
Ye, Yue Qi; et al, Organic Letters, 2007, 9(21), 4131-4134

Synthetic Circuit 30

956024-09-2 956024-09-2
858134-23-3 858134-23-3
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  0 °C; 1 h, 0 °C
1.2 Reagents: Triisopropyl borate ;  0 °C; 1 h, 0 °C
1.3 Reagents: Acetic acid ,  Hydrogen peroxide Solvents: Water ;  0 °C; overnight, 0 °C → rt
1.4 Reagents: Sodium sulfite ,  Ammonium sulfate Solvents: Water
2.1 Reagents: Pyridine ;  0 °C; 70 min, 0 °C
2.2 Solvents: Water ;  1 h, 0 °C
3.1 Reagents: Potassium bromide ,  Tripotassium phosphate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ;  23 °C; 17 h, reflux
4.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone ,  p-Toluenesulfonic acid monohydrate Solvents: Benzene ;  23 °C; 25 min, 23 °C → 50 °C
4.2 Reagents: Sodium bicarbonate Solvents: Water
5.1 Reagents: Hydrogen Catalysts: Platinum dioxide Solvents: Tetrahydrofuran ;  2 h, 23 °C
6.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone ,  p-Toluenesulfonic acid monohydrate Solvents: Benzene ;  23 °C; 25 min, 23 °C → 50 °C
6.2 Reagents: Sodium bicarbonate Solvents: Water
6.3 Reagents: Hydrogen Catalysts: Platinum dioxide Solvents: Tetrahydrofuran ;  2 h, 23 °C
6.4 Reagents: Butyllithium Solvents: Hexane ;  -78 °C; -78 °C → 0 °C; 1 h, 0 °C
7.1 Solvents: Benzene ;  23 °C; 12 h, reflux
8.1 Reagents: Hydrochloric acid Solvents: Methanol ,  Chloroform ;  23 °C; 2 h, 23 °C → 50 °C
Reference
Anticancer Activities of Thelephantin O and Vialinin A Isolated from Thelephora aurantiotincta
Norikura, Toshio; et al, Journal of Agricultural and Food Chemistry, 2011, 59(13), 6974-6979

Synthetic Circuit 31

956024-09-2 956024-09-2
858134-23-3 858134-23-3
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  25 min, 0 °C; 90 min, 0 °C
1.2 Reagents: Triisopropyl borate ;  50 min, 0 °C
1.3 Reagents: Acetic acid ;  0 °C
1.4 Reagents: Hydrogen peroxide Solvents: Water ;  0 °C; 16 h, 0 °C → rt
2.1 Reagents: Pyridine Solvents: Pyridine ;  2.5 h, 0 °C
3.1 Reagents: Potassium bromide ,  Tripotassium phosphate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ;  26 h, 100 °C; cooled
4.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone ,  p-Toluenesulfonic acid monohydrate Solvents: Benzene ;  2.5 h, 50 °C; cooled
5.1 Reagents: Sodium dithionite Solvents: Methanol ,  Ethyl acetate ,  Water ;  rt; 4 h, rt
6.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 20 min, -78 °C
6.2 -78 °C; 30 min, -78 °C; 60 min, 0 °C
7.1 Solvents: Benzene ;  12 h, 80 °C; 24 h, 80 °C; 80 °C → rt
8.1 Reagents: Hydrochloric acid Solvents: Methanol ,  Dichloromethane ;  30 h, rt
Reference
Studies on natural p-terphenyls: total syntheses of vialinin A and terrestrin B
Ye, Yue Qi; et al, Bioscience, 2010, 74(1), 140-146

Synthetic Circuit 32

13057-17-5 13057-17-5
21505-20-4 21505-20-4
858134-23-3 858134-23-3
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  30 min, 0 °C
1.2 13 h, 0 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water
2.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  25 min, 0 °C; 1.5 h, 0 °C
2.2 Reagents: Triisopropyl borate ;  50 min, 0 °C
2.3 Reagents: Acetic acid ,  Hydrogen peroxide ;  16 h, 0 °C → rt
2.4 Reagents: Sodium sulfite ,  Ammonium sulfate Solvents: Water
3.1 Solvents: Pyridine ;  2.5 h, 0 °C
3.2 Solvents: Water ;  1 h, 0 °C
4.1 Reagents: Potassium bromide ,  Tripotassium phosphate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ;  26 h, 100 °C
5.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone ,  p-Toluenesulfonic acid Solvents: 1,4-Dioxane ;  2.5 h, 50 °C
6.1 Reagents: Sodium dithionite Solvents: Methanol ,  Ethyl acetate ,  Water ;  4 h, rt
6.2 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  20 min, -78 °C
6.3 30 min, -78 °C; 1 h, 0 °C
6.4 Solvents: Water ;  30 min, cooled
7.1 Solvents: Benzene ;  36 h, 80 °C
8.1 Reagents: Hydrochloric acid Solvents: Methanol ,  Dichloromethane ;  30 h, rt
Reference
First Total Synthesis of Vialinin A, a Novel and Extremely Potent Inhibitor of TNF-α Production
Ye, Yue Qi; et al, Organic Letters, 2007, 9(21), 4131-4134

Synthetic Circuit 33

13057-17-5 13057-17-5
21505-20-4 21505-20-4
858134-23-3 858134-23-3
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  1.5 h, 0 °C
1.2 0 °C; 14 h, 0 °C → rt
2.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  25 min, 0 °C; 90 min, 0 °C
2.2 Reagents: Triisopropyl borate ;  50 min, 0 °C
2.3 Reagents: Acetic acid ;  0 °C
2.4 Reagents: Hydrogen peroxide Solvents: Water ;  0 °C; 16 h, 0 °C → rt
3.1 Reagents: Pyridine Solvents: Pyridine ;  2.5 h, 0 °C
4.1 Reagents: Cesium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Toluene ;  20 h, 100 °C; cooled
5.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone ,  p-Toluenesulfonic acid monohydrate Solvents: Benzene ;  2.5 h, 50 °C; cooled
6.1 Reagents: Sodium dithionite Solvents: Methanol ,  Ethyl acetate ,  Water ;  rt; 4 h, rt
7.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 20 min, -78 °C
7.2 -78 °C; 30 min, -78 °C; 60 min, 0 °C
8.1 Solvents: Benzene ;  12 h, 80 °C; 24 h, 80 °C; 80 °C → rt
9.1 Reagents: Hydrochloric acid Solvents: Methanol ,  Dichloromethane ;  30 h, rt
Reference
Studies on natural p-terphenyls: total syntheses of vialinin A and terrestrin B
Ye, Yue Qi; et al, Bioscience, 2010, 74(1), 140-146

Synthetic Circuit 34

13057-17-5 13057-17-5
533-31-3 533-31-3
858134-23-3 858134-23-3
Reaction Conditions
1.1 Reagents: Monopotassium phosphate ,  Potassium nitrosodisulfonate Solvents: Methanol ,  Water ;  cooled; 90 min, 23 °C
1.2 Reagents: Hydrogen Catalysts: Platinum dioxide Solvents: Tetrahydrofuran ;  2 h, 23 °C
1.3 Reagents: Sodium hydride Solvents: Dimethylformamide ;  30 min, 0 °C
1.4 0 °C; 1 h, 0 °C
1.5 Reagents: Water
2.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  0 °C; 1 h, 0 °C
2.2 Reagents: Triisopropyl borate ;  0 °C; 1 h, 0 °C
2.3 Reagents: Acetic acid ,  Hydrogen peroxide Solvents: Water ;  0 °C; overnight, 0 °C → rt
2.4 Reagents: Sodium sulfite ,  Ammonium sulfate Solvents: Water
3.1 Reagents: Pyridine ;  0 °C; 70 min, 0 °C
3.2 Solvents: Water ;  1 h, 0 °C
4.1 Reagents: Potassium bromide ,  Tripotassium phosphate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ;  23 °C; 17 h, reflux
5.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone ,  p-Toluenesulfonic acid monohydrate Solvents: Benzene ;  23 °C; 25 min, 23 °C → 50 °C
5.2 Reagents: Sodium bicarbonate Solvents: Water
6.1 Reagents: Hydrogen Catalysts: Platinum dioxide Solvents: Tetrahydrofuran ;  2 h, 23 °C
7.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone ,  p-Toluenesulfonic acid monohydrate Solvents: Benzene ;  23 °C; 25 min, 23 °C → 50 °C
7.2 Reagents: Sodium bicarbonate Solvents: Water
7.3 Reagents: Hydrogen Catalysts: Platinum dioxide Solvents: Tetrahydrofuran ;  2 h, 23 °C
7.4 Reagents: Butyllithium Solvents: Hexane ;  -78 °C; -78 °C → 0 °C; 1 h, 0 °C
8.1 Solvents: Benzene ;  23 °C; 12 h, reflux
9.1 Reagents: Hydrochloric acid Solvents: Methanol ,  Chloroform ;  23 °C; 2 h, 23 °C → 50 °C
Reference
Anticancer Activities of Thelephantin O and Vialinin A Isolated from Thelephora aurantiotincta
Norikura, Toshio; et al, Journal of Agricultural and Food Chemistry, 2011, 59(13), 6974-6979

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(CAS:858134-23-3)
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(CAS:858134-23-3)
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(CAS:858134-23-3)Vialinin A
A1039470
Purity:99%/99%
Quantity:1mg/5mg
Price($):295.0/652.0